Tricosanyl lignocerate

• Molecular Formula: C45H90O2
• Molecular Weight: 663.2 g/mol
• InChI: InChI=1S/C45H90O2/c1-3-5-7-9-11-13-15-17-19-21-23-24-26-28-30-32-34-36-38-40-42-44-47-45(46)43-41-39-37-35-33-31-29-27-25-22-20-18-16-14-12-10-8-6-4-2/h3-44H2,1-2H3
• InChIKey: VOBREENHTWCBPK-UHFFFAOYSA-N

Tricosanyl Lignocerate Identification & Baseline Profile

Tricosanyl lignocerate (CAS 42233-16-9, C45H90O2, MW 663.20), systematically named tricosanyl behenate or docosanoic acid tricosyl ester, is a saturated, straight-chain wax monoester formed by esterification of 1-tricosanol (C23:0) with behenic acid (C22:0) . It belongs to the wax ester class that constitutes major surface lipids in terrestrial arthropods and plant cuticles, where carbon chain lengths of 26–48 atoms confer solid-state waterproofing under physiological conditions [1]. The compound exists as a white to off-white solid at room temperature with a reported melting point of 76.5–76.7 °C, molar refractivity of 212.30, molar volume of 774.8 cm³/mol, and surface tension of 32.3 dyne/cm . It has been identified as a natural constituent in tobacco leaf and smoke .

Defined C45 wax monoester with specific alcohol-acid pairing (C23:0–C22:0)

Research-grade single-component purity available for reproducible studies

Supports wax ester thermal analysis, structure-property modeling, and analytical reference standard applications

• [1] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(4):1-7. doi:10.1673/031.001.0401. PMID: 15455064; PMCID: PMC355888. View Source

Why Tricosanyl Lignocerate Substitution Fails

In wax ester procurement, total carbon number and ester bond position are the dominant determinants of melting temperature (Tm) and crystallinity, not merely the alcohol or acid chain identity alone [1]. The Patel et al. systematic study of >60 synthetic wax esters demonstrated that Tm increases by 1–2 °C per incremental carbon atom, and that ester bond placement away from the molecular center depresses Tm by 1–5 °C even among isomers sharing the same molecular formula [1]. Consequently, substituting a target wax ester with another of similar molecular weight but different alcohol/acid pairing can result in a Tm shift of several degrees Celsius—enough to alter solid fat content, thermal stability, barrier function, and formulation rheology. The compound traded as tricosanyl lignocerate (C23:0–C22:0, ΔCN=1) occupies a narrow thermal window that cannot be replicated by more symmetric esters such as behenyl behenate (C22:0–C22:0) or by reverse-paired C45 isomers such as henicosanyl tetracosanoate (C21:0–C24:0, ΔCN=3). Generic substitution without chain-length and positional specificity introduces uncontrolled thermal property variance.

Carbon number mismatch

Similar molecular weight does not guarantee matching melting point; each additional carbon alters Tm by 1–2 °C, making even one methylene difference thermally relevant.

Ester bond position

Positional isomers with identical formula (C45H90O2) can shift Tm by several degrees depending on ester bond placement, affecting crystallinity and barrier function.

Generic C45 specification

Ordering a “C45 wax ester” or “lignocerate” without CAS verification may deliver a different alcohol-acid pairing with unpredictable thermal behavior.

• [1] Patel S, Nelson DR, Gibbs AG. Chemical and physical analyses of wax ester properties. J Insect Sci. 2001;1(4):1-7. doi:10.1673/031.001.0401. PMID: 15455064; PMCID: PMC355888. View Source

Tricosanyl Lignocerate Differentiation Evidence

Melting Point vs. Cetyl Palmitate

Tricosanyl lignocerate (tricosanyl behenate, C45) exhibits a melting point of 76.5–76.7 °C , which is approximately 22 °C higher than that of cetyl palmitate (C32, Tm 54–56 °C) [1], the most widely used cosmetic and pharmaceutical wax ester. This difference of ~22 °C translates to a substantially higher thermal stability threshold, allowing formulations containing tricosanyl lignocerate to maintain solid-state structure and barrier integrity at elevated temperatures where cetyl-palmitate-based formulations would undergo phase transition.

Tm vs. Cetyl Palmitate

Reported

~22 °C higher Tm

Supports high-temperature formulation research

C45 vs C32 wax ester; cetyl palmitate Tm 54–56 °C

Evidence Dimension	Melting temperature (Tm)
Target Compound Data	76.5–76.7 °C
Comparator Or Baseline	Cetyl palmitate (C32): 54–56 °C
Quantified Difference	~22 °C higher for tricosanyl lignocerate
Conditions	Capillary melting point determination; Chemsrc/basechem reported values for tricosanyl behenate; multiple vendor and literature sources for cetyl palmitate

Why This Matters

A 22 °C higher melting point enables tricosanyl lignocerate to serve as a high-temperature thickener and consistency agent in formulations where cetyl palmitate would liquefy and lose structuring capability.

• [1] ChemWhat; ChemicalBook; Carl Roth. Cetyl palmitate (CAS 540-10-3). Melting point: 54–56 °C (lit.); mp 54.3 °C (Carl Roth). View Source

Isomer Melting Point vs. Henicosanyl Tetracosanoate

Among the suite of C45H90O2 wax ester isomers, tricosanyl lignocerate (tricosanyl behenate, C23:0–C22:0, ΔCN=1) displays a Tm of 76.5–76.7 °C , while the true lignocerate ester henicosanyl tetracosanoate (C21:0–C24:0, ΔCN=3) melts at 74.3–74.5 °C [1], and tetracosanyl heneicosanoate (C24:0–C21:0, ΔCN=3) melts at 74.2–74.6 °C [2]. The ~2.2 °C higher Tm of tricosanyl behenate is consistent with the Patel et al. finding that Tm decreases by 1–5 °C as the ester bond is displaced from the molecular center [3]. The smaller ΔCN=1 of tricosanyl behenate places the ester linkage closer to the center than ΔCN=3 isomers, yielding superior crystalline packing and thermal resistance.

Isomer Tm Comparison

Reported

Tricosanyl behenate
76.5–76.7 °C

Henicosanyl tetracosanoate
74.3–74.5 °C
Tetracosanyl heneicosanoate
74.2–74.6 °C

Isomer selection may affect crystallinity

ΔCN influences Tm by 1–5 °C; center-bonded ester shows higher thermal resistance

Evidence Dimension	Melting temperature among C45H90O2 positional isomers
Target Compound Data	Tricosanyl behenate (C23:0–C22:0): 76.5–76.7 °C
Comparator Or Baseline	Henicosanyl tetracosanoate (C21:0–C24:0): 74.3–74.5 °C; Tetracosanyl heneicosanoate (C24:0–C21:0): 74.2–74.6 °C
Quantified Difference	Tricosanyl behenate Tm is ~2.2 °C higher than both isomer comparators
Conditions	Capillary melting point; Chemsrc/basechem reported values for all three isomers

Why This Matters

When procuring a C45 wax ester for high-thermal-stability applications, selecting the specific isomer (C23:0–C22:0, tricosanyl behenate) rather than an unspecified 'C45 wax ester' or 'lignocerate' yields a measurable 2.2 °C Tm advantage over the nearest isomers, which is critical for applications with narrow thermal operating windows.

• [1] Chemsrc / chem.labr.cc. Henicosanyl tetracosanoate (CAS 42233-58-9). Melting point: 74.3–74.5 °C. View Source
• [2] Chemsrc / chem.labr.cc. Tetracosanyl heneicosanoate (CAS 42233-04-5). Melting point: 74.2–74.6 °C. View Source
• [3] Patel S, Nelson DR, Gibbs AG. J Insect Sci. 2001;1(4):1-7. 'Lipid Tm values were higher for compounds having alcohol and acid chains of the same length on either side of the ester moiety. When the ester link was moved to less central locations along the molecule, the Tm decreased by 1–5°C.' View Source

Melting Point vs. Behenyl Behenate

Tricosanyl lignocerate (tricosanyl behenate, C45, Tm 76.5–76.7 °C) exhibits a melting point 2–6 °C higher than behenyl behenate (C44, Tm reported as 70–75 °C by CAS Common Chemistry and 70–74 °C by multiple commercial sources) [1][2]. This increment exceeds the typical 1–2 °C per carbon atom rule reported by Patel et al., possibly reflecting the asymmetric alcohol-acid pairing (ΔCN=1) that positions the ester bond closer to the molecular center compared to the symmetric C44 ester (ΔCN=0). For formulators, this means C45 provides a tangible thermal stability margin over C44 at the cost of only one additional methylene unit.

Tm vs. Behenyl Behenate

Reported

Tricosanyl behenate (C45)
76.5–76.7 °C

Behenyl behenate (C44)
70–75 °C

Higher thermal ceiling than C44 homolog

~2–6 °C difference; asymmetric pairing may contribute

Evidence Dimension	Melting temperature vs. next-lower homolog
Target Compound Data	Tricosanyl behenate (C45): 76.5–76.7 °C
Comparator Or Baseline	Behenyl behenate (C44): 70–75 °C (CAS Common Chemistry); 70–74 °C (MakingCosmetics / Alfa Chemistry)
Quantified Difference	~2–6 °C higher for C45
Conditions	Capillary melting point; multiple independent sources for both compounds

Why This Matters

In procurement decisions for wax ester thickening agents, the C45 tricosanyl behenate offers a higher thermal ceiling than C44 behenyl behenate, allowing its use in formulations requiring stability above 75 °C where C44 may begin to soften.

• [1] CAS Common Chemistry. Behenyl behenate (CAS 17671-27-1). Melting point: 75 °C. View Source
• [2] MakingCosmetics Inc. / UL Prospector; Alfa Chemistry. Behenyl behenate. Melting point: 70–74 °C. View Source

Purity: Research-Grade vs. Industrial Blends

Tricosanyl lignocerate is commercially available at >99% purity from specialized lipid standard manufacturers including Larodan AB (distributed via CymitQuimica) and MyBioSource . This contrasts with industrial-grade wax ester blends (e.g., cetyl esters wax NF, beeswax, carnauba wax) that typically consist of complex mixtures of homologs and isomers with purity defined by compendial ranges rather than single-component specifications. The Patel et al. study confirmed that all synthetic wax esters analyzed were >98% pure by GC-MS, validating that single-entity wax esters can be procured at defined purity for reproducible research [1].

Purity Specification

Supplier data

Single-entity >99% (Larodan/MyBioSource)

Defined purity for reproducible research

Versus industrial wax blends with undefined multi-component mixtures

Evidence Dimension	Available purity specification
Target Compound Data	>99% (Larodan/CymitQuimica; MyBioSource)
Comparator Or Baseline	Industrial wax ester blends: typically not single-entity; compendial specifications (e.g., cetyl esters wax NF melting range 43–47 °C)
Quantified Difference	Single-entity >99% vs. undefined multi-component mixtures
Conditions	Vendor Certificate of Analysis; GC purity determination

Why This Matters

For analytical reference standard applications, quantitative structure-property relationship studies, or formulation research requiring defined composition, the >99% single-entity specification eliminates confounding effects of homologous impurities present in industrial wax ester blends.

• [1] Patel S, Nelson DR, Gibbs AG. J Insect Sci. 2001;1(4):1-7. 'We used GC-MS to confirm that all wax esters studied were greater than 98% pure.' View Source

Nomenclature: Tricosanyl Behenate Identity

The compound cataloged and sold under the name 'tricosanyl lignocerate' (CAS 42233-16-9, molecular formula C45H90O2) is structurally tricosanyl behenate—the ester of 1-tricosanol (C23:0) with behenic/docosanoic acid (C22:0), not lignoceric/tetracosanoic acid (C24:0) . The authentic tricosanyl lignocerate (tricosanyl tetracosanoate, C23:0–C24:0) carries CAS 42233-60-3 and molecular formula C47H94O2 (MW 691) [1]. The two compounds differ by two methylene units (C45 vs. C47), with a predicted Tm difference of 2–4 °C based on the Patel et al. carbon-number rule [2]. Procurement requests for 'tricosanyl lignocerate' without CAS verification may result in receipt of the C45 behenate ester rather than the C47 lignocerate ester.

Nomenclature Identity

Reported

Sold as “tricosanyl lignocerate”
CAS 42233-16-9
C45H90O2

True tricosanyl lignocerate
CAS 42233-60-3
C47H94O2

CAS verification prevents structural misidentification

Trade name applied inconsistently; two-carbon homolog difference

Evidence Dimension	Structural identity / molecular formula
Target Compound Data	CAS 42233-16-9: C45H90O2 (tricosanyl behenate, C23:0–C22:0)
Comparator Or Baseline	CAS 42233-60-3: C47H94O2 (tricosanyl tetracosanoate, C23:0–C24:0, true lignocerate)
Quantified Difference	Two methylene units; predicted Tm difference 2–4 °C
Conditions	CAS registry cross-reference; Chemsrc structural data for both entries

Why This Matters

Accurate procurement of the intended wax ester requires CAS-number-level specification, as the trade name 'tricosanyl lignocerate' is applied inconsistently across vendors; structural misidentification leads to a two-carbon homolog error with measurable thermal property consequences.

• [1] Chemsrc. Tricosanyl tetracosanoate (CAS 42233-60-3). Molecular formula C47H94O2; synonym: tetracosanoic acid tricosyl ester. View Source
• [2] Patel S, Nelson DR, Gibbs AG. J Insect Sci. 2001;1(4):1-7. 'The Tm increased by 1–2°C with each single-carbon increase in the total number of carbon atoms in the molecule.' View Source

Tricosanyl Lignocerate Application Scenarios

High-Temperature Cosmetic Structuring Agent

With a Tm of 76.5–76.7 °C—approximately 22 °C above cetyl palmitate and 2–6 °C above behenyl behenate—tricosanyl lignocerate is suited for stick formulations, anhydrous balms, and hot-fill emulsions requiring structural integrity at elevated storage or use temperatures. Its higher melting point relative to commonly used wax esters provides thermal stability headroom in formulations that must withstand shipping through hot climates or consumer use above 50 °C without phase separation .

Analytical Reference Standard for Wax Esters

The commercial availability of tricosanyl lignocerate at >99% purity from Larodan AB positions it as a defined single-component reference standard for GC-MS and LC-MS wax ester profiling. Unlike natural wax blends (beeswax, carnauba) that contain complex mixtures of C40–C52 esters, this compound provides a well-characterized C45 standard with known Tm (76.5–76.7 °C), molar refractivity (212.30), and reproducible chromatographic retention behavior, supporting method validation and quantitative wax ester analysis in biological, food, and tobacco matrices .

Model Compound for Ester Bond Position Studies

As a C45 wax ester with ΔCN=1 (C23 alcohol vs. C22 acid), tricosanyl lignocerate occupies a defined position in the structure-property matrix mapped by Patel et al. Its Tm of 76.5–76.7 °C, compared against the 74.3–74.5 °C of the ΔCN=3 isomer (henicosanyl tetracosanoate), provides a 2.2 °C experimental data point for validating computational models of wax ester phase behavior. This specific alcohol-acid pairing makes it useful as a characterized probe molecule in studies investigating how ester bond position modulates crystallographic packing, heat of fusion, and oleogel formation [1].

Hydrophobic Barrier for Industrial Formulations

The combination of a long C45 hydrocarbon backbone, a melting point of 76.5–76.7 °C, and the inherent hydrophobicity of saturated wax monoesters (surface tension 32.3 dyne/cm) [2] makes tricosanyl lignocerate a candidate barrier component in non-aqueous coatings, mold-release agents, and industrial lubricants requiring water repellency and solid-state integrity at moderately elevated process temperatures. The compound's 22 °C Tm advantage over cetyl palmitate extends its functional temperature range in industrial applications where lower-melting wax esters would fail .

Application

Selection Property

Validation Focus

High-temperature formulation research

High-melting-point wax ester

Thermal stability, phase behavior above 50 °C

Wax ester analytical reference standard

High-purity single-component C45 standard

GC-MS/LC-MS profiling, method validation, retention benchmarking

Ester bond position studies

Defined ΔCN=1 isomer

Structure-property modeling, crystallinity comparison with ΔCN=3 isomers

Industrial hydrophobic barrier research

Long-chain saturated wax monoester

Water repellency, solid-state integrity at elevated process temperatures

• [1] Patel S, Nelson DR, Gibbs AG. J Insect Sci. 2001;1(4):1-7. Positional isomer Tm effect: 1–5 °C per ester bond displacement; carbon-number effect: 1–2 °C per carbon. View Source
• [2] Basechem / Chemsrc. Tricosanyl behenate: surface tension 32.3 dyne/cm; molar volume 774.8 cm³/mol. View Source